Desmethylene Tadalafil
Desmethylene Tadalafil
Brand Name:
Vulcanchem
CAS No.:
171489-03-5
VCID:
VC0133331
InChI:
InChI=1S/C21H19N3O4/c1-23-10-18(27)24-15(21(23)28)9-13-12-4-2-3-5-14(12)22-19(13)20(24)11-6-7-16(25)17(26)8-11/h2-8,15,20,22,25-26H,9-10H2,1H3/t15-,20-/m1/s1
SMILES:
CN1CC(=O)N2C(C1=O)CC3=C(C2C4=CC(=C(C=C4)O)O)NC5=CC=CC=C35
Molecular Formula:
C21H19N3O4
Molecular Weight:
377.4 g/mol
Desmethylene Tadalafil
CAS No.: 171489-03-5
Reference Standards
VCID: VC0133331
Molecular Formula: C21H19N3O4
Molecular Weight: 377.4 g/mol
| CAS No. | 171489-03-5 |
|---|---|
| Product Name | Desmethylene Tadalafil |
| Molecular Formula | C21H19N3O4 |
| Molecular Weight | 377.4 g/mol |
| IUPAC Name | (2R,8R)-2-(3,4-dihydroxyphenyl)-6-methyl-3,6,17-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),11,13,15-tetraene-4,7-dione |
| Standard InChI | InChI=1S/C21H19N3O4/c1-23-10-18(27)24-15(21(23)28)9-13-12-4-2-3-5-14(12)22-19(13)20(24)11-6-7-16(25)17(26)8-11/h2-8,15,20,22,25-26H,9-10H2,1H3/t15-,20-/m1/s1 |
| Standard InChIKey | HZSPPSAESSMSNY-FOIQADDNSA-N |
| Isomeric SMILES | CN1CC(=O)N2[C@@H](C1=O)CC3=C([C@H]2C4=CC(=C(C=C4)O)O)NC5=CC=CC=C35 |
| SMILES | CN1CC(=O)N2C(C1=O)CC3=C(C2C4=CC(=C(C=C4)O)O)NC5=CC=CC=C35 |
| Canonical SMILES | CN1CC(=O)N2C(C1=O)CC3=C(C2C4=CC(=C(C=C4)O)O)NC5=CC=CC=C35 |
| Synonyms | (6R,12aR)-6-(3,4-dihydroxyphenyl)-2,3,6,7,12,12a-hexahydro-2-methyl-pyrazino[1’,2’:1,6]pyrido[3,4-b]indole-1,4-dione; (6R,trans)-6-(3,4-dihydroxyphenyl)-2,3,6,7,12,12a-hexahydro-2-methyl-pyrazino[1’,2’:1,6]pyrido[3,4-b]indole-1,4-dione; |
| PubChem Compound | 9864503 |
| Last Modified | Nov 11 2021 |
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